Cas no 1269958-55-5 ((2R)-2-amino-2-(4-chloro-2-methoxyphenyl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(4-chloro-2-methoxyphenyl)ethan-1-ol
• CAS No: 1269958-55-5
• MF: C₉H₁₂ClNO₂
• MW: 201.650081634521
• MDL: MFCD18669088
• CID: 5590090
• PubChem ID: 96761535
• Update Time: 2025-10-29

(2R)-2-amino-2-(4-chloro-2-methoxyphenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-AMINO-2-(4-CHLORO-2-METHOXYPHENYL)ETHAN-1-OL
• Benzeneethanol, β-amino-4-chloro-2-methoxy-, (βR)-
• EN300-1965908
• 1269958-55-5
• (2R)-2-amino-2-(4-chloro-2-methoxyphenyl)ethan-1-ol

• MDL： MFCD18669088
• Inchi： 1S/C9H12ClNO2/c1-13-9-4-6(10)2-3-7(9)8(11)5-12/h2-4,8,12H,5,11H2,1H3/t8-/m0/s1
• InChI Key： LDQXBBXUWXPXFE-QMMMGPOBSA-N
• SMILES： C(O)[C@H](N)C1=CC=C(Cl)C=C1OC

Computed Properties

• Exact Mass: 201.0556563g/mol
• Monoisotopic Mass: 201.0556563g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.5Ų

Experimental Properties

• Density: 1.259±0.06 g/cm3(Predicted)
• Boiling Point: 359.0±42.0 °C(Predicted)
• pka: 12.38±0.10(Predicted)

Additional information on (2R)-2-amino-2-(4-chloro-2-methoxyphenyl)ethan-1-ol

Recent Advances in the Study of (2R)-2-amino-2-(4-chloro-2-methoxyphenyl)ethan-1-ol (CAS: 1269958-55-5)

The compound (2R)-2-amino-2-(4-chloro-2-methoxyphenyl)ethan-1-ol (CAS: 1269958-55-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amino alcohol derivative, characterized by its unique stereochemistry and functional groups, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of bioactive molecules, particularly in the development of novel central nervous system (CNS) agents and antimicrobial compounds.

One of the most notable advancements involves the use of (2R)-2-amino-2-(4-chloro-2-methoxyphenyl)ethan-1-ol as a precursor in the synthesis of β-adrenergic receptor agonists. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in improving the enantioselective synthesis of these agonists, which are critical for treating respiratory diseases such as asthma and chronic obstructive pulmonary disease (COPD). The study highlighted the compound's ability to enhance yield and purity, addressing longstanding challenges in large-scale production.

In addition to its synthetic utility, recent research has investigated the compound's direct pharmacological properties. A preclinical study conducted by researchers at the University of Cambridge revealed its potential as a modulator of GABA_A receptors, suggesting applications in neurological disorders like epilepsy and anxiety. The study, published in Neuropharmacology, utilized advanced molecular docking techniques to elucidate the binding interactions of (2R)-2-amino-2-(4-chloro-2-methoxyphenyl)ethan-1-ol with receptor subunits, providing a foundation for future drug design.

Another groundbreaking application of this compound lies in antimicrobial research. A 2024 paper in ACS Infectious Diseases reported its incorporation into novel peptidomimetics with potent activity against multidrug-resistant bacterial strains, including MRSA. The researchers attributed this activity to the compound's ability to disrupt bacterial cell wall synthesis, a mechanism distinct from traditional antibiotics. This finding opens new avenues for combating antibiotic resistance, a pressing global health challenge.

From a chemical perspective, recent work has focused on optimizing the synthesis of (2R)-2-amino-2-(4-chloro-2-methoxyphenyl)ethan-1-ol to improve scalability and sustainability. A team at MIT developed a biocatalytic route using engineered transaminases, achieving high enantiomeric excess (>99%) while reducing waste generation compared to traditional chemical methods. This innovation, detailed in Green Chemistry, aligns with the pharmaceutical industry's growing emphasis on green chemistry principles.

Looking ahead, the versatility of (2R)-2-amino-2-(4-chloro-2-methoxyphenyl)ethan-1-ol continues to inspire research across multiple disciplines. Its dual role as both a synthetic building block and a pharmacophore makes it particularly valuable in drug discovery pipelines. Future studies are expected to explore its applications in targeted drug delivery systems and as a scaffold for developing protease inhibitors, further expanding its therapeutic potential. As research progresses, this compound is poised to make significant contributions to addressing unmet medical needs in CNS disorders, infectious diseases, and beyond.